Cas no 1804515-87-4 (3-Difluoromethyl-2-(trifluoromethyl)benzonitrile)
1804515-87-4 structure
Product Name:3-Difluoromethyl-2-(trifluoromethyl)benzonitrile
CAS No:1804515-87-4
MF:C9H4F5N
MW:221.126779556274
CID:4706340
Update Time:2023-08-15
3-Difluoromethyl-2-(trifluoromethyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
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- 3-Difluoromethyl-2-(trifluoromethyl)benzonitrile
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- Inchi： 1S/C9H4F5N/c10-8(11)6-3-1-2-5(4-15)7(6)9(12,13)14/h1-3,8H
- InChI Key： RSAWMMVCQUNGQR-UHFFFAOYSA-N
- SMILES： FC(C1C(C#N)=CC=CC=1C(F)F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 263
- Topological Polar Surface Area: 23.8
3-Difluoromethyl-2-(trifluoromethyl)benzonitrile Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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